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Previous studies indicated that inhibition of efflux pumps augments tuberculosis therapy. In this
study, we used timcodar (formerly VX-853) to determine if this efflux pump inhibitor could
increase the potency of antituberculosis (anti-TB) drugs against Mycobacterium tuberculosis in
in vitro and in vivo combination studies. When used alone, timcodar weakly inhibited M.
tuberculosis growth in broth culture (MIC, 19 pg/ml); however
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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